Cas no 107274-58-8 (4-hydroxy-1-phenylcyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-phenylcyclohexane-1-carboxylic acid
• CAS No: 107274-58-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5698440
• PubChem ID: 83671051
• Update Time: 2025-05-23

4-hydroxy-1-phenylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1-phenylcyclohexanecarboxylic acid
• 4-hydroxy-1-phenylcyclohexane-1-carboxylic acid
• EN300-1865594
• 4-Hydroxy-1-phenylcyclohexanecarboxylicacid
• 4-Hydroxy-1-phenyl-cyclohexanecarboxylic acid
• 107274-58-8
• Cyclohexanecarboxylic acid, 4-hydroxy-1-phenyl-

• Inchi： 1S/C13H16O3/c14-11-6-8-13(9-7-11,12(15)16)10-4-2-1-3-5-10/h1-5,11,14H,6-9H2,(H,15,16)
• InChI Key： CJANDZDTFQKEPQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 408.4±45.0 °C(Predicted)
• pka: 4.50±0.44(Predicted)

Additional information on 4-hydroxy-1-phenylcyclohexane-1-carboxylic acid

Comprehensive Overview of 4-hydroxy-1-phenylcyclohexane-1-carboxylic acid (CAS No. 107274-58-8): Properties, Applications, and Industry Insights

4-hydroxy-1-phenylcyclohexane-1-carboxylic acid (CAS 107274-58-8) is a cyclohexane derivative with a phenyl group and a carboxylic acid functional group, widely recognized for its versatile applications in pharmaceutical intermediates and organic synthesis. This compound’s unique structure, featuring both hydroxyl and carboxylic acid moieties, makes it a valuable building block in medicinal chemistry. Recent trends in green chemistry and sustainable synthesis have amplified interest in such intermediates due to their potential for eco-friendly drug development.

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In the context of drug discovery, this compound serves as a precursor for chiral auxiliaries and stereoselective catalysts. The hydroxyl group enables further functionalization, aligning with the growing demand for targeted therapeutics. Notably, its role in peptide coupling reactions and prodrug design has been explored in recent patents, addressing queries like "how to modify 4-hydroxy-1-phenylcyclohexane-1-carboxylic acid for enhanced bioavailability."

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In summary, 4-hydroxy-1-phenylcyclohexane-1-carboxylic acid (CAS 107274-58-8) exemplifies the intersection of chemical innovation and industrial practicality. Its adaptability to green chemistry principles and relevance in high-value sectors ensure its continued prominence in scientific and commercial landscapes.